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Compound of Interest

Compound Name: Cadusafos

CAS No.: 95465-99-9

Cat. No.: B1668200 Get Quote

Part 1: Executive Summary & Core Directive
Objective: To provide a rigorous, field-validated protocol for the application of Cadusafos (an

organophosphate nematicide) targeting Globodera spp. (Potato Cyst Nematode - PCN) and

Meloidogyne spp. (Root-Knot Nematode) in potato monoculture systems.

Critical Advisory: Cadusafos is a Class Ib (Highly Hazardous) compound. In potato

monoculture, the primary failure mode is not chemical potency but Enhanced Microbial

Degradation (EMD). Repeated application selects for soil bacteria that rapidly catabolize the

drug, significantly reducing its half-life and efficacy. This guide integrates application precision

with resistance management strategies to mitigate EMD.

Part 2: Mechanistic Profile
Cadusafos acts as a synaptic disruptor. Unlike carbamates (reversible inhibitors), Cadusafos
phosphorylates the serine hydroxyl group within the active site of acetylcholinesterase (AChE),

causing essentially irreversible inhibition. This results in the accumulation of acetylcholine

(ACh) at the neuromuscular junction, leading to nematode paralysis and death.

Key Physiological Targets:

Hatching Inhibition: Arrests J2 juvenile emergence from cysts.[1]
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Disorientation: Impairs chemoreception, preventing J2s from locating potato roots.

Paralysis: Induces spastic paralysis, preventing root penetration.

Visualization: Synaptic Disruption Pathway
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Caption: Cadusafos irreversibly binds AChE, preventing acetylcholine breakdown and causing

fatal synaptic overstimulation.[1][2][3][4][5][6][7]

Part 3: Pre-Application Assessment Protocol
In monoculture, "blind" application is malpractice. You must quantify the "Soil Fatigue" factor.

Soil Fatigue & EMD Testing
Before application, perform a Soil Degradation Assay:

Sampling: Collect 500g soil from the target field and 500g from a virgin/non-potato field.

Spiking: Treat both samples with Cadusafos at 5 µg/g.

Incubation: Incubate at 20°C for 14 days.

Analysis: Extract and analyze via GC-MS.

Decision Rule: If the monoculture soil shows >50% faster degradation than virgin soil,

Cadusafos efficacy will be compromised. Switch active ingredients (e.g., to a carbamate or

fluopyram).
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Physicochemical Constraints
Parameter Value Implication for Protocol

Water Solubility 248 mg/L

Moderate. Requires

mechanical incorporation;

irrigation alone is insufficient

for deep cysts.

Koc (Sorption) ~144-351

Moderate mobility. Risk of

leaching in sandy soils

(monitor groundwater).

Half-Life (DT50) 14-45 days

Short window. Application must

synchronize exactly with

planting.

Vapor Pressure 1.2 x 10⁻³ Pa

Volatile. Do not apply to wet

surface without immediate

incorporation.

Part 4: Application Protocol (Standard 10G
Formulation)
Dosage Standard: 40–50 kg/ha (10G Granules) or 4–5 kg a.i./ha. Target Zone: Top 15–20 cm

of soil profile.

Step-by-Step Workflow
Phase 1: Preparation

Calibration: Calibrate the micro-granule applicator (e.g., Horstine Farmery) to deliver 4g

product per 10 meters of row (assuming 75cm row width).

Soil Condition: Ensure soil moisture is at 50-60% field capacity. Avoid waterlogged soil

(leaching risk) or bone-dry soil (volatilization risk).

Phase 2: Application (The "Sandwich" Technique)
Rationale: Nematodes attack roots from all directions. A simple surface band is ineffective.
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Primary Pass (Broadcast): Apply 50% of the total dose (20-25 kg/ha ) broadcast over the bed

width.

Incorporation: Rotovate or power-harrow to a depth of 10-15 cm immediately (within 1 hour)

to lock in vapor.

Secondary Pass (In-Furrow): Apply the remaining 50% via in-furrow applicators mounted on

the planter. This places the chemical directly around the seed tuber.

Closing: Ensure the planter ridges effectively seal the furrow.

Phase 3: Post-Application Management
Irrigation: Apply 15-20mm of water within 24 hours. This activates the granules and creates a

"zone of protection" in the soil solution.

Quarantine: Enforce a 48-hour re-entry interval (REI).

Visualization: Application Workflow
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Caption: Decision matrix for Cadusafos application, prioritizing soil health verification and split-

dose incorporation.

Part 5: Efficacy & Residue Monitoring
To validate the protocol, you must establish a feedback loop.

Efficacy Metrics
Root Galling Index (RGI): For Meloidogyne. Sample 20 plants/hectare at 60 days post-plant.

Score 0-10 (Zeck Scale).

Cyst Count: For Globodera. Extract cysts from 100g soil via Fenwick can.

Success Metric: <5 viable cysts/100g soil at harvest.

Residue Analysis (Safety)
Cadusafos residues must be monitored to ensure MRL compliance (typically 0.01 - 0.05 mg/kg

depending on region).

Target Metabolite: Hydroxy-2-butyl-methylsulfone.[7][8]

Sampling: Collect tubers at 90 days (early harvest check).

Method: Acetone extraction -> Dichloromethane partition -> GC-FPD or GC-MS analysis.

Part 6: Safety & Environmental Stewardship
WARNING: Cadusafos is a potent cholinesterase inhibitor.

Operator Safety:

PPE: Tyvek Type 4/5 suit, nitrile gloves (min 0.4mm), respirator with A2/P3 filter.

Health Monitoring: Operators must have baseline AChE blood levels measured before the

season. A >20% depression requires immediate removal from exposure.

Environmental Protection:
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Buffer Zones: Maintain a 10m vegetative buffer strip near water bodies.

Groundwater: Do not apply if the water table is <1m from the surface or in highly

permeable sands (Koc <150).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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